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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B3029836 Get Quote

An In-depth Technical Guide to Direct Yellow 44
For Researchers, Scientists, and Drug Development Professionals

Direct Yellow 44, also known by its Colour Index name C.I. 29000, is a versatile double azo

dye recognized for its applications across various industries, including textiles, paper, and

leather.[1][2][3] Its utility also extends to biological research as a staining agent.[1][4] This

technical guide provides a comprehensive overview of its chemical structure, physicochemical

properties, experimental protocols for its synthesis and analysis, and its primary applications.

Chemical Structure and Identification
Direct Yellow 44 is a complex aromatic compound characterized by the presence of two azo

groups (-N=N-), which are responsible for its chromophoric properties. Its systematic IUPAC

name is disodium;2-hydroxy-5-[[4-[[2-methoxy-4-[(3-

sulfonatophenyl)diazenyl]phenyl]carbamoylamino]phenyl]diazenyl]benzoate.[5] The structure

incorporates multiple functional groups, including sulfonic acid and carboxylic acid salts, which

enhance its water solubility, a key characteristic of direct dyes.

Physicochemical and Tinctorial Properties
The properties of Direct Yellow 44 make it a reliable choice for applications demanding good

lightfastness and stability.[1] Quantitative data for this dye are summarized in the table below.
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Property Value Reference(s)

Identifiers

CAS Number 8005-52-5 [1][2][3][6]

C.I. Number 29000 [1][3][7]

EC Number 232-339-7 [3]

Synonyms

Direct Fast Yellow GC, Sirius

Yellow GC, Direct Yellow L4G,

Solophenyl Yellow 5GL

[1][2][7]

Chemical Properties

Molecular Formula C₂₇H₂₀N₆Na₂O₈S [1][6][8]

Molecular Weight 634.53 g/mol [1][6][8]

Physical Properties

Appearance
Orange to brown or dark red

powder/crystal
[1][2]

Solubility in Water
50 g/L (at 60°C), 60 g/L (at 90-

97°C)
[8][9][10]

Solubility in Other Solvents Slightly soluble in alcohol [8][9]

Insoluble Content ≤ 0.15% w/w [3][10]

Fastness Properties

Light Fastness 5 (on a scale of 1 to 8) [3][10]

Washing Fastness 4 (on a scale of 1 to 5) [3][10]

Perspiration Fastness 5 (on a scale of 1 to 5) [3][10]

Experimental Protocols
Synthesis of Direct Yellow 44
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The manufacturing process for Direct Yellow 44 involves a multi-step diazotization and

coupling reaction.[8][11] The general procedure is outlined below.

Materials:

3-Aminobenzenesulfonic acid

o-Anisidine

Formaldehyde

Sodium sulfite

4-Nitrobenzenamine

2-Hydroxybenzoic acid

Sodium nitrite

Hydrochloric acid

Sodium hydroxide

Phosgene (or a safer equivalent like triphosgene)

Methodology:

Preparation of Intermediate A:

Diazotize 3-aminobenzenesulfonic acid using sodium nitrite and hydrochloric acid under

cold conditions (0-5°C).

Prepare a coupling component by reacting o-anisidine with formaldehyde and sodium

sulfite to form (2-Methoxyphenylamino)methanesulfonic acid.

Couple the diazonium salt of 3-aminobenzenesulfonic acid with the prepared coupling

component to yield Intermediate A.[11]

Preparation of Intermediate B:
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Diazotize 4-nitrobenzenamine under similar cold conditions.

Couple the resulting diazonium salt with 2-hydroxybenzoic acid.

Reduce the nitro group on the resulting compound to an amino group using a suitable

reducing agent (e.g., sodium sulfide) to form Intermediate B.[11]

Final Condensation (Phosgenation):

React the mixture of Intermediate A and Intermediate B with phosgene (or a suitable

substitute) in an alkaline solution.[8][11] This step links the two intermediates via a urea

bridge (-NH-CO-NH-).

The final product, Direct Yellow 44, is then salted out from the reaction mixture, filtered,

dried, and standardized.
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Caption: Synthesis workflow for Direct Yellow 44.
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General Protocol for Spectroscopic Characterization
To confirm the structure and purity of synthesized or commercial Direct Yellow 44, standard

spectroscopic methods should be employed.

A. UV-Visible Spectroscopy:

Objective: To determine the maximum absorption wavelength (λmax) and confirm the

chromophoric system.

Protocol:

Prepare a stock solution of Direct Yellow 44 in deionized water (e.g., 100 mg/L).

Create a series of dilutions from the stock solution to fall within the linear range of the

spectrophotometer (typically 1-10 mg/L).

Use a calibrated UV-Vis spectrophotometer and scan the absorbance of the most dilute

solution from 200 to 800 nm, using deionized water as a blank.[12][13]

Identify the wavelength of maximum absorbance (λmax), which is characteristic of the

dye's electronic transitions.

B. Fourier-Transform Infrared (FT-IR) Spectroscopy:

Objective: To identify the key functional groups present in the molecule.

Protocol:

Mix a small amount of the dry dye powder (1-2 mg) with potassium bromide (KBr, ~200

mg, spectroscopic grade).

Grind the mixture thoroughly to create a fine, homogenous powder.

Press the powder into a thin, transparent pellet using a hydraulic press.

Record the FT-IR spectrum, typically from 4000 to 400 cm⁻¹.
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Identify characteristic peaks for functional groups: O-H (hydroxyl), N-H (amine), C=O

(carboxyl/urea), S=O (sulfonate), and -N=N- (azo).

C. Nuclear Magnetic Resonance (NMR) Spectroscopy:

Objective: To elucidate the detailed molecular structure by analyzing the chemical

environment of ¹H and ¹³C nuclei.[14]

Protocol:

Dissolve an accurately weighed sample of Direct Yellow 44 (5-10 mg) in a suitable

deuterated solvent (e.g., DMSO-d₆ or D₂O).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a high-field NMR spectrometer.[12]

Analyze the chemical shifts, integration, and coupling patterns to assign signals to specific

protons and carbons in the molecular structure.

Application Protocol: Dyeing of Cellulosic Fibers
Direct Yellow 44 is primarily used for dyeing cellulosic materials like cotton and viscose rayon.

[3][10]

Materials:

Direct Yellow 44 dye

Cotton or viscose fabric

Sodium chloride (NaCl) or sodium sulfate (Na₂SO₄) as an electrolyte

Sodium carbonate (Na₂CO₃) for pH adjustment (optional)

Wetting agent

Methodology:
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Scouring: Pre-wash the fabric with a detergent solution to remove impurities and ensure

even dye uptake. Rinse thoroughly.

Dye Bath Preparation:

Fill a dyeing vessel with water (liquor ratio, e.g., 20:1).

Add a wetting agent and dissolve the pre-weighed Direct Yellow 44 dye in a small amount

of hot water before adding it to the main bath.

Dyeing Process:

Immerse the wet fabric into the dye bath at a low temperature (e.g., 40°C).

Gradually raise the temperature to near boiling (90-95°C) over 30 minutes.[8][9]

After 15-20 minutes at this temperature, begin the gradual addition of the electrolyte (e.g.,

NaCl) in portions over 30 minutes. The electrolyte promotes the exhaustion of the dye onto

the fiber.

Continue dyeing for another 45-60 minutes to ensure good penetration and fixation.

Finishing:

Allow the dye bath to cool slightly before rinsing the fabric.

Perform a series of hot and cold rinses to remove unfixed dye from the surface.

An optional soaping step at a high temperature can be performed to improve wash

fastness.

Finally, dry the dyed fabric.

Applications and Safety
Primary Applications:
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Textile Industry: The main application is in the dyeing and printing of cotton, viscose, silk, and

polyamide fibers.[2][8][10]

Paper and Leather: It is also used for the coloration of paper and leather products.[2][3]

Biological Staining: In laboratory settings, it serves as a staining agent for visualizing cellular

structures in histology and microbiology.[1][4]

Other Industries: Direct Yellow 44 is also found in the formulation of inks.[8][10]

Safety and Handling:

Hazards: The dye is harmful if swallowed and may cause irritation to the skin, eyes, and

respiratory tract.[15][16]

Precautions: When handling the powdered dye, use adequate ventilation, minimize dust

generation, and wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a respirator.[15][16]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and moisture.

Keep containers tightly closed.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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